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Compound of Interest

Compound Name: (R)-(+)-Methylsuccinic acid

Cat. No.: B1199894

An In-depth Technical Guide to (R)-(+)-Methylsuccinic Acid

This technical guide provides a comprehensive overview of (R)-(+)-Methylsuccinic acid, a
chiral dicarboxylic acid with significant applications in pharmaceutical development,
agrochemicals, and the synthesis of biodegradable polymers. Its role as a crucial building block
for enantiomerically pure compounds makes it a molecule of high interest to researchers and
scientists in drug development and organic synthesis.[1][2]

Chemical Identity and Synonyms

The primary identifier for (R)-(+)-Methylsuccinic acid is its CAS number. It is also known by
several synonyms in scientific literature and commercial catalogs.

Identifier Value
CAS Number 3641-51-8[1][2][3][4][5][6][7][8]
IUPAC Name (2R)-2-methylbutanedioic acid[2][9]

(R)-(+)-Pyrotartaric acid, (R)-2-Methylsuccinic

Synonyms i o ]
acid, (+)-Methylsuccinic acid[1][3][9]

Physicochemical Properties

The following table summarizes the key quantitative properties of (R)-(+)-Methylsuccinic acid.
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Property Value

Molecular Formula CsHsO4[1][2][3][6][9]

Molecular Weight 132.11 - 132.12 g/mol [1][2][3][4][6][°]
Appearance White or off-white crystalline powder[1]
Melting Point 110-115 °C[1][4][7]

Purity >98% to 99%][1][4]

[a]?5/D +8.0°, ¢ = 5 in H20[4] or [a]?°/D = +14° to

Optical Rotation _
+17°, ¢ = 2 in EtOH[1]

pKa (Predicted) 4.56 £ 0.19[3]

Solubility Soluble in water, alcohols, and ethers[10]

Applications in Research and Development

(R)-(+)-Methylsuccinic acid is a versatile chiral building block with numerous applications:

o Pharmaceutical Synthesis: It serves as a critical intermediate in the synthesis of complex
pharmaceutical compounds where specific stereochemistry is essential for therapeutic
activity.[1]

o Chiral Separations: Due to its chirality, it is employed as a resolving agent in the separation
of enantiomers.[2]

o Asymmetric Synthesis: It can be used as a chiral auxiliary to guide the stereochemical
outcome of a reaction, enabling the synthesis of a specific enantiomer of a target molecule.

[2]

e Biochemical Research: As a metabolite found in organisms, it is used in studies related to
amino acid metabolism.[2]

o Biodegradable Polymers: It is utilized in the production of environmentally friendly polymers.

[1]
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Experimental Protocols
Synthesis of (R)-all-trans-13,14-Dihydroretinol from (R)-
(+)-Methylsuccinic Acid

This protocol describes the initial reduction step in the synthesis of a retinol derivative, as
reported in a stereoselective synthesis study.[11]

Objective: To reduce (R)-(+)-Methylsuccinic acid to the corresponding diol.

Materials:

(R)-(+)-Methylsuccinic acid (1.0 equiv)

Lithium aluminum hydride (LiAIH4) (3.0 equiv)

Anhydrous Tetrahydrofuran (THF)

Rochelle salt (sodium potassium tartrate)

Water

Celite

Procedure:

To a solution of (R)-(+)-Methylsuccinic acid (1.0 equiv) in anhydrous THF at 0 °C, add
LiAlH4 (3.0 equiv) portionwise.

e Stir the resulting mixture for 1 hour at room temperature.

e Heat the mixture to 60 °C and stir for 15 hours.

» After cooling to room temperature, add a solution of Rochelle salt (6 equiv) in water.

o Continue stirring the mixture overnight.

« Filter the mixture through a short plug of Celite, using THF to aid the filtration.
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o Concentrate the filtrate in vacuo to obtain the crude diol, which can be used in the next step
without further purification.[11]

General Synthesis of Methylsuccinic Acid via Catalytic
Hydrogenation

The following is a general method for the synthesis of methylsuccinic acid, which can be
adapted for chiral synthesis with appropriate catalysts. This method uses itaconic acid as the
starting material.[8]

Objective: To synthesize methylsuccinic acid by hydrogenating itaconic acid.

Materials:

Itaconic acid (methylene succinic acid)

Palladium on carbon (Pd/C) catalyst

Ethanol and Tetrahydrofuran (mixed solvent)

Hydrogen gas

Procedure:

Dissolve itaconic acid in a mixed solvent of ethanol and tetrahydrofuran.

e Add the Pd/C catalyst to the solution. The mass ratio of catalyst to itaconic acid can range
from 0.025 to 1.5.

 Stir the mixture under a hydrogen atmosphere (1-5.0 atm).

e The reaction can be carried out at a temperature between 10-80 °C (typically 20-50 °C) for 2-
10 hours.

e Upon completion, the catalyst can be filtered off.

e The crude product can be purified by recrystallization from cold ether to yield methylsuccinic
acid with a purity of over 99%.[8]
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Visualizations

Workflow for the Synthesis of (R)-4-((tert-
Butyldiphenyisilyl)oxy)-2-methylbutan-1-ol

The following diagram illustrates the experimental workflow for the initial steps in the synthesis
of a key intermediate from (R)-(+)-Methylsuccinic acid.[11]

Synthesis Workflow from (R)-(+)-Methylsuccinic Acid

((R)—(+)-Methylsuccinic acid)

GR)-Z-methyIbutane—1,4-dioD

GR)-4-((tert—ButyldiphenylsiIyI)oxy)—2—methylbutan—1—cD

Click to download full resolution via product page

Caption: Synthetic pathway from (R)-(+)-Methylsuccinic acid to a monoprotected diol
intermediate.

Logical Relationship of (R)-(+)-Methylsuccinic Acid
Applications

This diagram shows the relationship between the core compound and its primary applications.
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Applications of (R)-(+)-Methylsuccinic Acid

(R)-(+)-Methylsuccinic Acid
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Caption: Key application areas stemming from the properties of (R)-(+)-Methylsuccinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(R)-(+)-Methylsuccinic acid CAS number and
synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199894#r-methylsuccinic-acid-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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